Cas no 833-63-6 (5-(4-Nitrophenyl)-1,3,4-thiadiazol-2-amine)

5-(4-Nitrophenyl)-1,3,4-thiadiazol-2-amine is a heterocyclic compound featuring a thiadiazole core substituted with a 4-nitrophenyl group and an amine functionality. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The nitro group enhances reactivity, facilitating further functionalization, while the thiadiazole ring contributes to its potential biological activity. Its well-defined molecular architecture allows for precise modifications, supporting applications in medicinal chemistry, particularly in the development of antimicrobial or antitumor agents. The compound’s stability and synthetic versatility make it suitable for exploratory studies in drug discovery and material science.

5-(4-Nitrophenyl)-1,3,4-thiadiazol-2-amine structure

833-63-6 structure

Product Name:5-(4-Nitrophenyl)-1,3,4-thiadiazol-2-amine

CAS No:833-63-6

MF:C₈H₆N₄O₂S

MW:222.22383928299

MDL:MFCD00046073

CID:722539

PubChem ID:24880836

Update Time:2025-05-22

5-(4-Nitrophenyl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

- 5-(4-Nitrophenyl)-1,3,4-thiadiazol-2-amine
- 1,3,4-Thiadiazol-2-amine,5-(4-nitrophenyl)-
- 2-AMINO-5-(4-NITROPHENYL)-1,3,4-THIADIAZOLE
- 2-AMINO-5(4-NITROPHENYL)-1,3,4-THIADIAZOLE
- 5-(4-Nitro-phenyl)-[1,3,4]thiadiazol-2-ylamine
- 1,3,4-Thiadiazole, 2-amino-5-(p-nitrophenyl)- (7CI, 8CI)
- 5-(4-Nitrophenyl)-1,3,4-thiadiazol-2-amine (ACI)
- 5-(4-Nitrophenyl)-2-amino-1,3,4-thiadiazole
- 5-p-Nitrophenyl-2-amino-1,3,4-thiadiazole
- NSC 83129
- I10820
- EN300-6502948
- MFCD00046073
- XAPNDVNSXWXPJS-UHFFFAOYSA-N
- Cambridge id 5230130
- CHEMBL4550622
- 1,3,4-Thiadiazole, 2-(4-nitrophenyl)-5-amino-
- 2-Amino-5-p-nitrofenil-1,3,4-tiadiazolo [Italian]
- 5-(4-Nitrophenyl)-1,3,4-thiadiazol-2-amine #
- AKOS000225576
- SR-01000414487
- Z332385258
- STK084217
- SCHEMBL368641
- 4-27-00-08116 (Beilstein Handbook Reference)
- L 1470
- 1,3,4-Thiadiazole, 2-amino-5-(p-nitrophenyl)-
- 1,3,4-Thiadiazol-2-amine, 5-(4-nitrophenyl)-
- 2-AMINO-5-(4-NITROPHENYL)-1 3 4-THIADIA&
- 2-Amino-5-p-nitrofenil-1,3,4-tiadiazolo
- NSC83129
- BP-13046
- 2-Amino-5-(p-nitrophenyl)-1,3,4-thiadiazole
- Oprea1_490564
- NSC-83129
- DB-056709
- DTXSID70232255
- BDBM50502113
- BRN 0212376
- 833-63-6
- Oprea1_510295
- AB00076032-01
- 12W-0935
- SR-01000414487-1
- AKOS015894723
- MDL： MFCD00046073
- Inchi： 1S/C8H6N4O2S/c9-8-11-10-7(15-8)5-1-3-6(4-2-5)12(13)14/h1-4H,(H2,9,11)
- InChI Key： XAPNDVNSXWXPJS-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=CC(C2SC(N)=NN=2)=CC=1)=O

Computed Properties

Exact Mass: 222.021
Monoisotopic Mass: 222.021
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 239
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 126A^2
Surface Charge: 0
Tautomer Count: 2
XLogP3: 1.5

Experimental Properties

Color/Form: Not determined
Density: 1.535
Melting Point: 257-261 °C (lit.)
Boiling Point: 454.4°C at 760 mmHg
Flash Point: 228.6°C
Refractive Index: 1.703
PSA: 125.86000
LogP: 2.79990
Solubility: Not determined

5-(4-Nitrophenyl)-1,3,4-thiadiazol-2-amine Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： 26-36
RTECS：XI3603000
Hazardous Material Identification：

5-(4-Nitrophenyl)-1,3,4-thiadiazol-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM277856-5g	5-(4-Nitrophenyl)-1,3,4-thiadiazol-2-amine	833-63-6	95%	5g	$704	2021-06-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.	009943-1g	5-(4-Nitro-phenyl)-[1,3,4]thiadiazol-2-ylamine	833-63-6		1g	5005.0CNY	2021-07-05
Alichem	A019120117-1g	5-(4-Nitrophenyl)-1,3,4-thiadiazol-2-amine	833-63-6	95%	1g	$219.24	2023-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.	009943-500mg	5-(4-Nitro-phenyl)-[1,3,4]thiadiazol-2-ylamine	833-63-6		500mg	3251.0CNY	2021-07-13
TRC	N497053-100mg	5-(4-Nitrophenyl)-1,3,4-thiadiazol-2-amine	833-63-6		100mg	$ 50.00	2022-06-03
TRC	N497053-500mg	5-(4-Nitrophenyl)-1,3,4-thiadiazol-2-amine	833-63-6		500mg	$ 95.00	2022-06-03
TRC	N497053-1g	5-(4-Nitrophenyl)-1,3,4-thiadiazol-2-amine	833-63-6		1g	$ 160.00	2022-06-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.	009943-1g	5-(4-Nitro-phenyl)-[1,3,4]thiadiazol-2-ylamine	833-63-6		1g	5005CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	009943-500mg	5-(4-Nitro-phenyl)-[1,3,4]thiadiazol-2-ylamine	833-63-6		500mg	3251CNY	2021-05-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA04112-5g	5-(4-Nitrophenyl)-1,3,4-thiadiazol-2-amine	833-63-6	-	5g	¥908.0	2024-07-18

5-(4-Nitrophenyl)-1,3,4-thiadiazol-2-amine Production Method

Production Method 1

555-16-8

79-19-6

833-63-6

Reaction Conditions

1.1 Catalysts: Iodine , 1-Butyl-3-methylimidazolium tetrafluoroborate ; 3 h, 75 - 80 °C

Reference

Ionic liquid (I2 [bmim]BF4) : a highly efficient green catalytic system for synthesis of 2-amino, 5-aryl, 1,3,4-thiadiazoles

Pardeshi, R. K.; et al, Chemistry & Biology Interface, 2017, 7(1), 40-47

Production Method 2

5470-48-4

833-63-6

Reaction Conditions

1.1 Catalysts: Iron chloride (FeCl3) Solvents: Ethanol ; 12 h, reflux
1.2 Reagents: Sodium thiosulfate Solvents: Water

Reference

Cyclization-oxidation of Benzylidenehydrazinecarbothioamides by FeCl3·6H2O or ZnCl2·6H2O Catalysts and Synthesis of New 1,3,4-Thiadiazolo-[3,2- α]Pyrimidines

Darehkordi, Ali; et al, Journal of Heterocyclic Chemistry, 2017, 54(3), 1872-1879

Production Method 3

5470-48-4

833-63-6

Reaction Conditions

1.1 Reagents: Sodium acetate , Iron chloride (FeCl3) , Bromine Solvents: Acetic acid ; 30 min, rt

Reference

2,5-Disubstituted-1,3,4-oxadiazoles/thiadiazole as surface recognition moiety: Design and synthesis of novel hydroxamic acid based histone deacetylase inhibitors

Rajak, Harish; et al, Bioorganic & Medicinal Chemistry Letters, 2011, 21(19), 5735-5738

Production Method 4

555-16-8

4346-94-5

833-63-6

Reaction Conditions

1.1 Reagents: Sodium acetate Solvents: Water ; rt
2.1 Reagents: Sodium acetate , Iron chloride (FeCl3) , Bromine Solvents: Acetic acid ; 30 min, rt

Reference

2,5-Disubstituted-1,3,4-oxadiazoles/thiadiazole as surface recognition moiety: Design and synthesis of novel hydroxamic acid based histone deacetylase inhibitors

Rajak, Harish; et al, Bioorganic & Medicinal Chemistry Letters, 2011, 21(19), 5735-5738

Production Method 5

79-19-6

619-72-7

833-63-6

Reaction Conditions

1.1 Solvents: Trifluoroacetic acid ; 6 - 8 h, 60 - 70 °C

Reference

Natural product-inspired rational design, synthesis and biological evaluation of 2,3-dihydropyrano[2,3-f]chromen-4(8H)-one based hybrids as potential mitochondrial apoptosis inducers

Sakthivel, Palaniappan; et al, European Journal of Medicinal Chemistry, 2016, 122, 302-318

Production Method 6

79-19-6

619-72-7

833-63-6

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid ; 6 h, 80 °C

Reference

N-thiadiazole-4-hydroxy-2-quinolone-3-carboxamides bearing heteroaromatic rings as novel antibacterial agents: Design, synthesis, biological evaluation and target identification

Xue, Wenjie ; et al, European Journal of Medicinal Chemistry, 2020, 188,

Production Method 7

836-16-8

833-63-6

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Water ; overnight, rt
1.2 Reagents: Ammonium hydroxide Solvents: Water ; rt

Reference

1,3,4-thiadiazole-containing azo dyes: synthesis, spectroscopic properties and molecular structure

Kudelko, Agnieszka ; et al, Molecules, 2020, 25(12),

Production Method 8

1762-95-4

833-63-6

Reaction Conditions

1.1 -
1.2 Reagents: Sulfuric acid ; 1 h, < 15 °C
1.3 Reagents: Ammonia Solvents: Water ; neutralized, cooled

Reference

Spiro-heterocycles: a convenient synthesis and antimicrobial activity of some 3-(5-aryl/aryloxymethyl-1,3,4-thiadiazol-2-yl)-spiro-cyclohexane-1',2-thiazolidin-4-ones

Begum, Kahkashan; et al, Indian Journal of Chemistry, 2021, (11), 1490-1495

Production Method 9

344885-00-3

833-63-6

Reaction Conditions

1.1 Reagents: Iron chloride (FeCl3)

Reference

Studies on thiazolidinones. Part XIII: Synthesis and antimicrobial activities of thiazolidinones and their derivatives possessing thiadiazole, oxadiazole and isothiazole moieties

Naik, H.; et al, Journal of the Indian Chemical Society, 1983, 60(7), 674-8

Production Method 10

555-16-8

1576-35-8

833-63-6

Reaction Conditions

1.1 Solvents: Methanol ; 5 - 10 min, rt; 30 min, rt
2.1 Reagents: Boron trifluoride etherate , Chlorosuccinimide Solvents: tert-Butanol ; 0.5 - 4 h, reflux
2.2 Solvents: Water

Reference

Diversity-Oriented Synthesis of 1,2,4-Triazols, 1,3,4-Thiadiazols, and 1,3,4-Selenadiazoles from N-Tosylhydrazones

Wei, Zeyang; et al, Organic Letters, 2021, 23(11), 4436-4440

Production Method 11

333-20-0

833-63-6

Reaction Conditions

1.1 Reagents: Hydrochloric acid
2.1 Reagents: Sulfuric acid

Reference

Efficient three-component synthesis of N-alkyl-3,6-diaryl-[1,2,4]triazolo[4,3- b][1,2,4]triazin-7-amines under solvent-free condition

Azimi, Sara; et al, ARKIVOC (Gainesville, 2017, (5), 293-300

Production Method 12

333-20-0

833-63-6

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Water ; heated
2.1 Reagents: Sulfuric acid Solvents: Water

Reference

Efficient synthesis of antifungal active 9-substituted-3-aryl-5H,13aH-quinolino[3,2-f][1,2,4]triazolo[4,3-b][1,2,4]triazepines in ionic liquids

Gupta, Monika, Bioorganic & Medicinal Chemistry Letters, 2011, 21(16), 4919-4923

Production Method 13

555-16-8

79-19-6

833-63-6

Reaction Conditions

1.1 Solvents: Ethanol , Water ; heated; cooled
1.2 Catalysts: Iron chloride (FeCl3) Solvents: Water ; heated; 45 min, 90 °C
1.3 Reagents: Trisodium citrate , Citric acid
1.4 Reagents: Ammonia Solvents: Water ; neutralized

Reference

Synthesis, docking and biological evaluation of some novel 5-bromo-2-(5-aryl-1,3,4-thiadiazol-2-yl)isoindoline-1,3-dione derivatives targeting ATP-binding site of topoisomerase II

Gupta, Ankur; et al, Letters in Drug Design & Discovery, 2012, 9(7), 668-675

Production Method 14

555-16-8

79-19-6

833-63-6

Reaction Conditions

1.1 Reagents: Sodium acetate Solvents: Ethanol , Water ; 15 min, rt
1.2 Reagents: Acetic acid , Hydrogen peroxide Catalysts: Iodobenzene Solvents: Dimethyl sulfoxide ; 4 h, 60 °C; 60 °C → rt
1.3 Reagents: Sodium thiosulfate pentahydrate Solvents: Water

Reference

PhI-Catalyzed Intramolecular Oxidative Coupling Toward Synthesis of 2-Amino-1,3,4-Thiadizoles

Han, Yingzhi; et al, Catalysis Letters, 2018, 148(11), 3486-3491

Production Method 15

79-19-6

62-23-7

833-63-6

Reaction Conditions

1.1 Catalysts: Cyanuric chloride Solvents: Dichloromethane ; 4 min, 90 - 100 °C

Reference

Cyanuric chloride catalyzed synthesis of 2-amino, 5-substituted (aryl/heterocyclic) 1, 3, 4-thiadiazole

Jadhav, Santosh A.; et al, Heterocyclic Letters, 2016, 6(1), 75-82

Production Method 16

5470-48-4

833-63-6

Reaction Conditions

1.1 Reagents: Sodium carbonate , Iodine , Potassium iodide Solvents: Water ; 2 h; 100 °C

Reference

Synthesis and In Vitro anti-inflammatory activity of 5-aryl-1,3,4-thiadiazol-2-amine derivatives

Almehmadi, Mazen; et al, Latin American Journal of Pharmacy, 2023, 42(8), 1554-1558

Production Method 17

555-16-8

4346-94-5

833-63-6

Reaction Conditions

1.1 Reagents: Sodium acetate Solvents: Ethanol , Water ; 0.5 - 1 h, 100 °C
1.2 Reagents: Potassium carbonate , Iodine Solvents: 1,4-Dioxane ; 3 - 4 h, 100 °C; 100 °C → rt
1.3 Reagents: Sodium thiosulfate Solvents: Water

Reference

Synthesis of a series of novel 2-amino-5-substituted 1,3,4-oxadiazole and 1,3,4-thiadiazole derivatives as potential anticancer, antifungal and antibacterial agents

Pham, Em Canh ; et al, Medicinal Chemistry (Sharjah, 2022, 18(5), 558-573

Production Method 18

2290-65-5

833-63-6

Reaction Conditions

1.1 Solvents: Ethanol ; 2 - 4 h, reflux
1.2 Catalysts: Sulfuric acid ; 1 - 2 h, rt

Reference

Mild and convenient one-pot synthesis of 2-amino-1,3,4-thiadiazoles using trimethylsilyl isothiocyanate (TMSNCS)

Guda, Dinneswara Reddy; et al, RSC Advances, 2013, 3(19), 6813-6816

Production Method 19

2290-65-5

833-63-6

Reaction Conditions

1.1 Solvents: Polyethylene glycol ; 10 min, 25 - 30 °C
1.2 20 min, 25 - 30 °C

Reference

Lemon Juice as a Biocatalyst Under Ultrasound Irradiation: Synthesis and Pharmacological Evaluation of 2-amino-1,3,4-thiadiazoles

Prasad, Malavattu G.; et al, Anti-Cancer Agents in Medicinal Chemistry, 2020, 20(11), 1379-1386

Production Method 20

555-16-8

333-20-0

833-63-6

Reaction Conditions

1.1 Reagents: Tosylhydrazine , Iodine Solvents: Dimethyl sulfoxide ; 12 h, 100 °C
1.2 Reagents: Sodium thiosulfate Solvents: Water

Reference

I2 Promoted Synthesis of 2-Aminothiadiazoles Employing KSCN as a Sulfur Source Under Metal-Free Conditions

Zhu, Fuyuan; et al, European Journal of Organic Chemistry, 2019, 2019(38), 6561-6565

Production Method 21

836-16-8

833-63-6

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Ethanol ; 4 h, reflux; overnight, rt
1.2 Reagents: Ammonia ; basified, rt

Reference

Synthesis, Cytotoxic Evaluation, Docking and QSAR Study of N-(4-Oxo-2-(4-((5-Aryl-1,3,4-Thiadiazol-2-yl)Amino)Phenyl)Thiazolidin-3-yl)Benzamides as Antitubulin Agents

Amit, Chawla; et al, Current Topics in Medicinal Chemistry (Sharjah, 2016, 16(22), 2509-2520

Production Method 22

836-16-8

833-63-6

Reaction Conditions

1.1 Reagents: Phosphoric acid ; 40 min, 120 °C

Reference

Synthesis and insecticidal activity of 3(2H)-pyridazinones containing thiadiazolyl

Chai, Bing; et al, Yingyong Huaxue, 2003, 20(8), 811-813

Production Method 23

1747-50-8

333-20-0

833-63-6

Reaction Conditions

1.1 Reagents: Boron trifluoride etherate , Chlorosuccinimide Solvents: tert-Butanol ; 0.5 - 4 h, reflux
1.2 Solvents: Water

Reference

Diversity-Oriented Synthesis of 1,2,4-Triazols, 1,3,4-Thiadiazols, and 1,3,4-Selenadiazoles from N-Tosylhydrazones

Wei, Zeyang; et al, Organic Letters, 2021, 23(11), 4436-4440

Production Method 24

180864-33-9

833-63-6

Reaction Conditions

1.1 Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene Catalysts: Bis(2,2′-bipyridine-κN1,κN1′)(4′-methyl[2,2′-bipyridine]-4-butanoato-κN1,κN1′)ru… (silica bound) Solvents: Acetonitrile ; 4 h, rt

Reference

Photoredox Catalysis of Intramolecular Cyclizations with a Reusable Silica-Bound Ruthenium Complex

Barbante, Gregory J.; et al, ChemCatChem, 2015, 7(11), 1655-1658

Production Method 25

79-19-6

833-63-6

Reaction Conditions

1.1 Solvents: Pyridine
1.2 Reagents: Phosphoric acid

Reference

Synthesis and antiparasitic activity of 4-(aryl/heteroarylamino)-7-chloroquinolines

Chauhan, P. M. S.; et al, Indian Journal of Chemistry, 1985, (11), 1154-7

Production Method 26

1762-95-4

833-63-6

Reaction Conditions

1.1 Reagents: Hydrochloric acid
2.1 Reagents: Sulfuric acid

Reference

A one pot, efficient and eco-friendly synthesis of 1,3,4-thiadiazolo[3,2-a] pyrimidine scaffold via Aza-Michael addition and intramolecular cyclo-elimination reactions in poly ethylene glycol (PEG)

Ahmad, Akeel; et al, Indian Journal of Chemistry, 2020, (5), 724-729

Production Method 27

1762-95-4

833-63-6

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Ethanol ; 4 h, reflux
2.1 Reagents: Sulfuric acid Solvents: Ethanol ; 4 h, reflux; overnight, rt
2.2 Reagents: Ammonia ; basified, rt

Reference

Synthesis, Cytotoxic Evaluation, Docking and QSAR Study of N-(4-Oxo-2-(4-((5-Aryl-1,3,4-Thiadiazol-2-yl)Amino)Phenyl)Thiazolidin-3-yl)Benzamides as Antitubulin Agents

Amit, Chawla; et al, Current Topics in Medicinal Chemistry (Sharjah, 2016, 16(22), 2509-2520

Production Method 28

833-63-6

Reaction Conditions

1.1 Reagents: Potassium hydroxide ; neutralized, rt

Reference

Metal complexes of Schiff base: Preparation, characterization and antibacterial activity

Yousif, Emad; et al, Arabian Journal of Chemistry, 2017, 10,

Production Method 29

57-56-7

62-23-7

833-63-6

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride ; 30 min, 75 °C; 75 °C → rt
1.2 Solvents: Water ; 4 h, reflux; 0 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 8

Reference

Synthesis and anti-inflammatory activity of some new thiadiazole linked pyrazole benzene sulphonamides as cyclooxygenase inhibitors

Alam, Jahangir; et al, Oriental Journal of Chemistry, 2015, 31(4), 1873-1885

Production Method 30

62-23-7

833-63-6

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride ; 0.5 h, 75 °C; 75 °C → rt
1.2 Solvents: Water ; 4 h, reflux; cooled
1.3 Reagents: Sodium hydroxide Solvents: Water ; 8 h, cooled

Reference

Synthesis and antiviral activity of some imidazo[1,2-b][1,3,4]thiadiazole carbohydrate derivatives

Fascio, Mirta L.; et al, Carbohydrate Research, 2019, 480, 61-66

Production Method 31

79-19-6

619-50-1

833-63-6

Reaction Conditions

1.1 reflux
2.1 Reagents: Sulfuric acid Solvents: Water ; 50 - 70 °C

Reference

Design and development of 1,3,5-triazine-thiadiazole hybrids as potent adenosine A2A receptor (A2AR) antagonist for benefit in Parkinson's disease

Masih, Anup; et al, Neuroscience Letters, 2020, 735,

5-(4-Nitrophenyl)-1,3,4-thiadiazol-2-amine Raw materials

5-(4-Nitrophenyl)-1,3,4-thiadiazol-2-amine Preparation Products

5-(4-Nitrophenyl)-1,3,4-thiadiazol-2-amine (833-63-6)

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Additional information on 5-(4-Nitrophenyl)-1,3,4-thiadiazol-2-amine

5-(4-Nitrophenyl)-1,3,4-thiadiazol-2-amine (CAS No. 833-63-6): A Comprehensive Overview

The compound 5-(4-Nitrophenyl)-1,3,4-thiadiazol-2-amine, identified by the CAS registry number 833-63-6, is a significant organic compound with a diverse range of applications in various scientific and industrial fields. This compound belongs to the class of thiadiazoles, which are five-membered heterocyclic compounds containing sulfur and nitrogen atoms. The presence of the nitrophenyl group at the 5-position and the amine group at the 2-position imparts unique chemical and physical properties to this molecule, making it a subject of interest in both academic and industrial research.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-(4-Nitrophenyl)-1,3,4-thiadiazol-2-amine. Researchers have explored various routes to optimize the synthesis process, including the use of microwave-assisted synthesis and catalytic methods. These methods not only enhance the yield but also reduce the reaction time, making the compound more accessible for large-scale production. The synthesis typically involves the reaction of appropriate starting materials, such as thiourea derivatives and aromatic nitro compounds, under controlled conditions to form the desired product.

The physical and chemical properties of 5-(4-Nitrophenyl)-1,3,4-thiadiazol-2-amine have been extensively studied to understand its behavior in different environments. The compound exhibits a melting point of approximately 210°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility increases in polar solvents like dimethylformamide (DMF) and water. The presence of the nitro group imparts strong electron-withdrawing effects, which influence the electronic properties of the molecule and make it a potential candidate for various applications.

In terms of applications, 5-(4-Nitrophenyl)-1,3,4-thiadiazol-2-amine has found significant use in pharmacology and material science. In pharmacology, this compound has been explored as a potential lead molecule for drug development due to its ability to interact with various biological targets. Recent studies have demonstrated its anti-inflammatory and antioxidant activities, making it a promising candidate for developing therapeutic agents against chronic diseases such as arthritis and neurodegenerative disorders.

In material science, this compound has been utilized as a precursor for synthesizing advanced materials with tailored properties. For instance, researchers have employed it in the synthesis of metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit exceptional porosity and stability, making them suitable for gas storage and catalysis applications.

The latest research on 5-(4-Nitrophenyl)-1,3,4-thiadiazol-2-amine has focused on its role in green chemistry and sustainable processes. Scientists have investigated its potential as a catalyst in organic transformations, particularly in oxidation reactions. The compound's ability to facilitate selective oxidation under mild conditions has been highlighted in recent studies published in reputable journals such as Nature Chemistry and Chemical Science.

In conclusion, 5-(4-Nitrophenyl)-1,3,4-thiadiazol-2-amine (CAS No. 833-63-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool for researchers in academia and industry alike. As ongoing research continues to uncover new potentials for this compound, its significance in scientific advancements is expected to grow further.